Cas no 108322-05-0 (Uridine 5'-(trihydrogendiphosphate), 4-thio-, ammonium salt (9CI))

• Product name: Uridine 5'-(trihydrogendiphosphate), 4-thio-, ammonium salt (9CI)
• CAS No: 108322-05-0
• MF: C₉H₁₇N₃O₁₁P₂S
• MW: 437.257302999496
• CID: 127958
• PubChem ID: 71308366

Uridine 5'-(trihydrogendiphosphate), 4-thio-, ammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(trihydrogendiphosphate), 4-thio-, ammonium salt (9CI)
• 4-THIOURIDINE 5-DIPHOSPHATE
• 4-THIOURIDINE 5'-DIPHOSPHATE AMMONIUM
• azane,[3,4-dihydroxy-5-(2-oxo-4-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl phosphono hydrogen phosphate
• 4-Thiouridine 5 inverted exclamation marka-diphosphate ammonium salt
• 4-Thiouridine 5μ-diphosphate ammonium salt
• P-P-s4Ura-Ribf.NH3
• 1-{5-O-[Hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-4-sulfanylidene-3,4-dihydropyrimidin-2(1H)-one--ammonia (1/1)
• azane;[3,4-dihydroxy-5-(2-oxo-4-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl phosphono hydrogen phosphate
• 108322-05-0
• DTXSID20745466

• Inchi： InChI=1S/C9H14N2O11P2S.H3N/c12-6-4(3-20-24(18,19)22-23(15,16)17)21-8(7(6)13)11-2-1-5(25)10-9(11)14;/h1-2,4,6-8,12-13H,3H2,(H,18,19)(H,10,14,25)(H2,15,16,17);1H3
• InChI Key： CMFCVSGCAGQVER-UHFFFAOYSA-N
• SMILES： N.S=C1C=CN(C2OC(COP(OP(=O)(O)O)(O)=O)C(O)C2O)C(=O)N1

Computed Properties

• Exact Mass: 454.03200
• Monoisotopic Mass: 437.00590354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 228Ų

Experimental Properties

• PSA: 258.96000
• LogP: -0.60080

Uridine 5'-(trihydrogendiphosphate), 4-thio-, ammonium salt (9CI) Security Information

• WGK Germany：3